Cas no 1628839-59-7 (6-Chloro-2-methyl-4-morpholinopyridazin-3(2H)-one)

• Product Name: 6-Chloro-2-methyl-4-morpholinopyridazin-3(2H)-one
• CAS No: 1628839-59-7
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• MDL: MFCD32633304
• CID: 4782525
• Update Time: 2025-05-25

6-Chloro-2-methyl-4-morpholinopyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methyl-4-morpholinopyridazin-3(2H)-one
• 6-chloro-2-methyl-4-morpholin-4-ylpyridazin-3-one
• 6-Chloro-2-methyl-4-morpholinopyridazin-3(2H)-one

• MDL： MFCD32633304
• Inchi： 1S/C9H12ClN3O2/c1-12-9(14)7(6-8(10)11-12)13-2-4-15-5-3-13/h6H,2-5H2,1H3
• InChI Key： QFZHISBLDVHMKQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N(C)N=1)=O)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 334
• XLogP3: 0.5
• Topological Polar Surface Area: 45.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-Chloro-2-methyl-4-morpholinopyridazin-3(2H)-one

6-Chloro-2-methyl-4-morpholinopyridazin-3(2H)-one: A Comprehensive Overview

6-Chloro-2-methyl-4-morpholinopyridazin-3(2H)-one, identified by the CAS number 1628839-59-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridazinones, which are known for their versatile applications in drug design and development. The structure of this molecule is characterized by a pyridazine ring system with substituents at positions 2, 4, and 6. Specifically, the molecule features a chlorine atom at position 6, a methyl group at position 2, and a morpholine ring at position 4. These substituents contribute to the compound's unique chemical properties and biological activity.

The synthesis of 6-Chloro-2-methyl-4-morpholinopyridazin-3(2H)-one involves a series of well-established organic reactions. The starting material is typically a pyridazine derivative, which undergoes chlorination, methylation, and morpholinylation steps to yield the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors, which offer improved yields and faster reaction times compared to traditional batch methods.

The physical properties of this compound are well-documented. It exists as a crystalline solid with a melting point of approximately 180°C under standard conditions. The molecular weight of 1628839-59-7 is around 300 g/mol, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its solubility in common organic solvents like dichloromethane and acetonitrile facilitates its use in both laboratory experiments and industrial applications.

The biological activity of 6-Chloro-2-methyl-4-morpholinopyridazin-3(2H)-one has been extensively studied. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, this compound exhibits moderate antifungal activity against pathogenic fungi such as Candida albicans. Recent research has focused on its role as a kinase inhibitor, particularly targeting protein kinase C (PKC), which is implicated in various cancer pathways. These findings suggest that the compound could serve as a lead molecule for developing novel anticancer therapies.

In terms of applications, 1628839-59-7 has found utility in medicinal chemistry as a building block for constructing bioactive molecules. Its unique structure allows for further functionalization at various positions on the pyridazine ring, enabling the creation of derivatives with enhanced pharmacokinetic profiles. For instance, researchers have explored the substitution of the chlorine atom with other halogens or electron-withdrawing groups to improve bioavailability and selectivity.

The environmental impact of this compound has also been a topic of interest. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. However, further investigations are required to assess its long-term effects on aquatic ecosystems and soil microbiota.

In conclusion, 6-Chloro-2-methyl-4-morpholinopyridazin-3(2H)-one, with its CAS number 1628839-59-7, represents a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for advancing drug discovery efforts.